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Abstract
Iron(III) bromide (FeBr₃), or ferric bromide, is a versatile and powerful Lewis acid catalyst

integral to a multitude of organic transformations. Its efficacy stems from the pronounced

electrophilic character of the iron(III) center, enabling it to activate a wide range of substrates.

This technical guide provides a comprehensive examination of the core principles governing

the Lewis acidity of FeBr₃, details methods for its quantitative assessment, and presents a

mechanistic case study of its role in electrophilic aromatic substitution. The content herein is

intended to furnish researchers and professionals in chemical and pharmaceutical

development with a foundational understanding of this critical reagent.

The Core Concept of Lewis Acidity in Iron(III)
Bromide
A Lewis acid is defined as a chemical entity capable of accepting a pair of electrons from an

electron-pair donor, known as a Lewis base, to form a Lewis adduct.[1] The Lewis acidity of

iron(III) bromide is a direct consequence of its unique electronic and structural properties.

Electronic Structure and Electron Deficiency
The central iron atom in FeBr₃ exists in a +3 oxidation state. It is bonded to three highly

electronegative bromine atoms, which inductively withdraw electron density from the iron
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center. This significant difference in electronegativity results in a substantial partial positive

charge on the iron atom, rendering it electron-deficient and thus a potent electron-pair

acceptor.[2]

Role of d-Orbitals in Adduct Formation
As a transition metal, iron possesses accessible, empty 3d orbitals.[3] These low-lying

unoccupied orbitals can readily accommodate a lone pair of electrons from a Lewis base. This

ability allows the iron center to expand its coordination sphere beyond the octet, a key feature

of many transition metal Lewis acids, facilitating the formation of a stable Lewis adduct.[2] The

reaction between FeBr₃ and a generic Lewis base (:B) to form an adduct can be visualized as

follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.researchgate.net/publication/369415240_Molecular_Influences_on_the_Quantification_of_Lewis_Acidity_with_Phosphine_Oxide_Probes
https://en.wikipedia.org/wiki/Iron(III)_bromide
https://www.researchgate.net/publication/369415240_Molecular_Influences_on_the_Quantification_of_Lewis_Acidity_with_Phosphine_Oxide_Probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation (Inert Atmosphere)

Analysis

Dissolve Lewis Acid
(e.g., FeBr₃) in CD₂Cl₂

Combine Solutions in NMR Tube

Prepare Et₃PO
Stock Solution in CD₂Cl₂

Acquire ³¹P{¹H} NMR Spectrum

Determine Chemical Shift (δ)

Calculate Acceptor Number (AN)

FeBr₃ + Br₂

[Br−Br−FeBr₃]
Activated Complex

Adduct
Formation

Sigma Complex
[C₆H₆Br]⁺[FeBr₄]⁻

Electrophilic
Attack

Benzene
(C₆H₆)

Bromobenzene (C₆H₅Br)
+ HBr + FeBr₃

Proton
Abstraction

FeBr₃ (catalyst)

Catalyst
Regeneration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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